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Compound of Interest

Compound Name: NO2-SPP

Cat. No.: B3149021

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and

thermodynamic properties of gaseous nitrogen dioxide (NO₂). The information is presented to

support research, development, and safety protocols involving this highly reactive compound.

All quantitative data is summarized in structured tables for ease of comparison, and detailed

experimental methodologies are provided for key property determinations.

Physical and Molecular Properties
Gaseous nitrogen dioxide is a reddish-brown gas with a characteristic sharp, acrid odor.[1][2][3]

It is a paramagnetic, bent molecule with C₂v point group symmetry.[1] A key characteristic of

nitrogen dioxide is its existence in a temperature-dependent equilibrium with its colorless dimer,

dinitrogen tetroxide (N₂O₄).[1][4] At lower temperatures, the equilibrium shifts towards the

formation of N₂O₄.[1][4]

**Table 1: Physical and Molecular Properties of Nitrogen Dioxide (NO₂) **
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Property Value

Molecular Formula NO₂

Molar Mass 46.006 g/mol [4][5]

Appearance Reddish-brown gas[1][2][3]

Odor Pungent, acrid[1][2][3]

Boiling Point 21.15 °C (70.07 °F; 294.30 K)[1][5]

Melting Point -9.3 °C (15.3 °F; 263.8 K)[1][5]

Critical Temperature 158.00 °C[6]

Critical Pressure 101.325 bar[6]

Density (gas) 1.880 g/L[1]

Bond Angle (O-N-O) 134.3°

Bond Length (N-O) 119.7 pm[1]

Solubility
Reacts with water; soluble in carbon

tetrachloride and chloroform[1]

Chemical Properties and Reactivity
Nitrogen dioxide is a potent oxidizing agent and plays a significant role in atmospheric

chemistry and industrial processes.[3][5] Its reactivity is largely dictated by the presence of an

unpaired electron, making it a free radical.

Equilibrium with Dinitrogen Tetroxide
The most prominent chemical property of nitrogen dioxide is its reversible dimerization to

dinitrogen tetroxide:

2NO₂(g) ⇌ N₂O₄(g)       ΔH = -57.23 kJ/mol[1]

This equilibrium is exothermic, meaning the formation of dinitrogen tetroxide is favored at lower

temperatures, resulting in a fading of the reddish-brown color of NO₂ to the colorless N₂O₄.[1]
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[4]

Reaction with Water
Nitrogen dioxide reacts with water to form a mixture of nitric acid and nitrous acid.[2] This

hydrolysis reaction is a key step in the industrial production of nitric acid.[1]

2NO₂(g) + H₂O(l) → HNO₃(aq) + HNO₂(aq)

Thermal Decomposition
At elevated temperatures (above 150 °C), nitrogen dioxide decomposes into nitric oxide (NO)

and oxygen (O₂).[1]

2NO₂(g) → 2NO(g) + O₂(g)       ΔH = 114 kJ/mol

Thermodynamic Properties
The thermodynamic properties of gaseous nitrogen dioxide are crucial for understanding its

behavior in chemical reactions and processes.

Table 2: Thermodynamic Properties of Gaseous Nitrogen Dioxide (NO₂) at 298.15 K and 1 bar

Property Value

Standard Enthalpy of Formation (ΔfH°) +33.18 kJ/mol

Standard Molar Entropy (S°) 240.06 J/(mol·K)

Molar Heat Capacity at Constant Pressure (Cp) 37.2 J/(mol·K)

Experimental Protocols
This section outlines detailed methodologies for the preparation and determination of key

properties of gaseous nitrogen dioxide.

Laboratory Preparation of Gaseous Nitrogen Dioxide
Objective: To synthesize gaseous nitrogen dioxide in a laboratory setting.
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Materials:

Concentrated nitric acid (HNO₃)

Copper turnings (Cu)

Gas generation flask with a dropping funnel and a gas outlet tube

Gas washing bottle

Collection vessel (e.g., a gas syringe or a flask for displacement of air)

Fume hood

Procedure:

Set up the gas generation apparatus inside a fume hood.

Place a small quantity of copper turnings in the gas generation flask.

Fill the dropping funnel with concentrated nitric acid.

Slowly add the concentrated nitric acid to the copper turnings. An immediate reaction will

occur, producing a dense, reddish-brown gas (NO₂).

Pass the generated gas through a gas washing bottle containing a drying agent (e.g.,

anhydrous calcium chloride) to remove any moisture.

Collect the dry nitrogen dioxide gas by upward delivery (since it is denser than air) or in a

gas syringe.

Safety Precautions: Nitrogen dioxide is highly toxic and corrosive. This experiment must be

performed in a well-ventilated fume hood. Avoid inhalation of the gas and contact with skin and

eyes.

Determination of the Boiling Point of Nitrogen Dioxide
Objective: To determine the boiling point of nitrogen dioxide.
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Materials:

A sealed capillary tube containing liquid nitrogen dioxide (prepared by cooling the gas below

its boiling point).

A heating apparatus (e.g., a Thiele tube with heating oil or a melting point apparatus).

A calibrated thermometer.

A small, inverted capillary tube (fusion tube).

Procedure:

Carefully place the sealed capillary tube containing liquid NO₂ into the heating apparatus.

Place a small, inverted capillary tube (open end down) into the larger tube containing the

NO₂.

Position a calibrated thermometer such that the bulb is level with the sample.

Slowly heat the apparatus. As the temperature rises, a stream of bubbles will emerge from

the inverted capillary tube as the trapped air and NO₂ vapor expand.

Continue gentle heating until a continuous and rapid stream of bubbles is observed. This

indicates that the vapor pressure of the NO₂ is equal to the atmospheric pressure.

Record the temperature at which the continuous stream of bubbles is maintained. This is the

boiling point.

Allow the apparatus to cool slowly. The temperature at which the liquid NO₂ is drawn back

into the inverted capillary tube can also be recorded as the boiling point.

Determination of the Vapor Pressure of Nitrogen Dioxide
(Static Method)
Objective: To measure the vapor pressure of nitrogen dioxide at various temperatures.

Materials:
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A sample of pure liquid nitrogen dioxide in a thermostatted container.

A manometer (e.g., a mercury or digital manometer).

A vacuum pump.

A constant temperature bath.

Procedure:

Introduce a sample of liquid nitrogen dioxide into the thermostatted container connected to

the manometer and vacuum pump.

Freeze the sample using a cold bath (e.g., liquid nitrogen) and evacuate the apparatus to

remove any air.

Isolate the system from the vacuum pump.

Allow the sample to warm to the desired temperature in the constant temperature bath.

As the nitrogen dioxide vaporizes, it will exert a pressure that can be read from the

manometer.

Record the pressure reading once it has stabilized. This is the vapor pressure of nitrogen

dioxide at that temperature.

Repeat the measurement at different temperatures to obtain a vapor pressure curve.

Investigation of the N₂O₄ ⇌ 2NO₂ Equilibrium
Objective: To qualitatively and quantitatively study the equilibrium between dinitrogen tetroxide

and nitrogen dioxide.

Materials:

Sealed glass tubes containing a mixture of N₂O₄ and NO₂.

A series of constant temperature baths (e.g., ice water, room temperature water, and hot

water).
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A spectrophotometer.

Procedure (Qualitative):

Place one sealed tube in an ice water bath (approx. 0 °C), one at room temperature, and one

in a hot water bath (e.g., 50-80 °C).

Observe the color change in the tubes. The tube in the cold bath will become lighter or

colorless as the equilibrium shifts towards N₂O₄. The tube in the hot bath will become a

darker reddish-brown as the equilibrium shifts towards NO₂.

Procedure (Quantitative - Spectrophotometry):

Place a sealed tube containing the N₂O₄/NO₂ mixture in the sample holder of a

spectrophotometer.

Equilibrate the tube at a specific temperature using a temperature-controlled cell holder.

Measure the absorbance of the gas mixture at a wavelength where NO₂ absorbs strongly

(e.g., around 400-500 nm).

The concentration of NO₂ can be determined using the Beer-Lambert law (A = εbc), where A

is the absorbance, ε is the molar absorptivity of NO₂, b is the path length of the cell, and c is

the concentration of NO₂.

The partial pressure of NO₂ can be calculated from its concentration.

The partial pressure of N₂O₄ can be determined by subtracting the partial pressure of NO₂

from the total pressure (which can be measured independently or calculated from the initial

amount of substance).

Calculate the equilibrium constant, Kp = (P_NO₂)² / P_N₂O₄.

Repeat the measurements at different temperatures to determine the temperature

dependence of the equilibrium constant.

Visualizations
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N₂O₄ ⇌ 2NO₂ Equilibrium Pathway
The following diagram illustrates the reversible equilibrium between dinitrogen tetroxide and

nitrogen dioxide.

Dinitrogen Tetroxide (N₂O₄)
(Colorless)

Nitrogen Dioxide (NO₂)
(Reddish-Brown)

 Dissociation (Endothermic)
Favored by High Temperature

 Dimerization (Exothermic)
Favored by Low Temperature

Click to download full resolution via product page

Caption: The equilibrium between colorless N₂O₄ and reddish-brown NO₂.

Experimental Workflow for Spectrophotometric
Equilibrium Study
The workflow for the quantitative analysis of the N₂O₄ ⇌ 2NO₂ equilibrium is depicted below.
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Sample Preparation

Spectrophotometric Measurement

Data Analysis and Calculation

Prepare sealed tube with
N₂O₄/NO₂ mixture

Equilibrate sample at
 a specific temperature (T)

Measure absorbance (A)
at λ_max for NO₂

Calculate [NO₂]
using Beer-Lambert Law

Calculate Partial Pressure
of NO₂ (P_NO₂)

Calculate Partial Pressure
of N₂O₄ (P_N₂O₄)

Calculate Equilibrium
Constant (Kp)

Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of the N₂O₄ ⇌ 2NO₂ equilibrium

constant.
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Safety and Handling
Nitrogen dioxide is a highly toxic and corrosive gas and is a strong oxidizing agent.[7][8]

Table 3: Safety Information for Nitrogen Dioxide

Hazard Description

Inhalation Toxicity

Fatal if inhaled.[7][8] Causes severe irritation to

the respiratory tract, which can lead to

pulmonary edema.[7]

Skin and Eye Contact
Causes severe skin burns and eye damage.[7]

[8]

Reactivity
Strong oxidizer; may cause or intensify fire.[7][9]

Reacts with combustible materials.

Storage

Store in a well-ventilated, cool, and dry place,

away from combustible materials.[8][9] Keep

container tightly closed.[8]

Personal Protective Equipment (PPE)

Use a self-contained breathing apparatus

(SCBA), chemical-resistant gloves, and safety

goggles when handling.[7][10]

This guide is intended for informational purposes for qualified research and development

professionals. Always consult the relevant Safety Data Sheet (SDS) and follow established

laboratory safety protocols when handling nitrogen dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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